2-Cyclopropoxy-6-ethylbenzamide
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Description
2-Cyclopropoxy-6-ethylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the ortho position (C2) and an ethyl group at the para position (C6) on the aromatic ring. The cyclopropoxy group may enhance metabolic stability compared to traditional alkoxy substituents, while the ethyl group could influence lipophilicity and binding affinity .
Properties
Molecular Formula |
C12H15NO2 |
|---|---|
Molecular Weight |
205.25 g/mol |
IUPAC Name |
2-cyclopropyloxy-6-ethylbenzamide |
InChI |
InChI=1S/C12H15NO2/c1-2-8-4-3-5-10(11(8)12(13)14)15-9-6-7-9/h3-5,9H,2,6-7H2,1H3,(H2,13,14) |
InChI Key |
DTCJRZJCHLPCLE-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=CC=C1)OC2CC2)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-6-ethylbenzamide typically involves the condensation of 2-cyclopropoxy-6-ethylbenzoic acid with an appropriate amine. One common method is the direct condensation of the carboxylic acid with an amine in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride . The reaction is usually carried out under reflux conditions to ensure complete conversion.
Industrial Production Methods: In an industrial setting, the synthesis can be scaled up using continuous flow reactors to improve efficiency and yield. The use of solid acid catalysts, such as diatomite earth immobilized with Lewis acidic ionic liquids, has been reported to enhance the reaction rate and selectivity .
Chemical Reactions Analysis
Types of Reactions: 2-Cyclopropoxy-6-ethylbenzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.
Reduction: Reduction of the amide group can be achieved using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.
Substitution: The benzene ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.
Major Products:
Oxidation: 2-Cyclopropoxy-6-ethylbenzoic acid.
Reduction: 2-Cyclopropoxy-6-ethylbenzylamine.
Substitution: 2-Cyclopropoxy-6-ethyl-4-nitrobenzamide (for nitration).
Scientific Research Applications
2-Cyclopropoxy-6-ethylbenzamide has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.
Industry: The compound is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-6-ethylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by forming a stable complex, thereby blocking the enzyme’s active site. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound’s closest analogs include:
- 2-Aminobenzamides: These feature an amino group at C2 instead of cyclopropoxy. The amino group increases solubility in polar solvents but reduces metabolic stability due to susceptibility to oxidation .
- 2-(Aminomethyl)-6-cyclopropoxy-N-methylbenzamide (PubChem CID: 118704771): Shares the cyclopropoxy group at C6 but includes an aminomethyl group at C2 and an N-methylamide.
Table 1: Key Properties of 2-Cyclopropoxy-6-ethylbenzamide and Analogs
*Estimated based on substituent contributions.
Pharmacological and Physicochemical Differences
- Target Selectivity: Cyclopropoxy ethers may exhibit stronger binding to hydrophobic pockets in enzymes (e.g., kinases or proteases) compared to amino or aminomethyl groups .
- Synthetic Accessibility: Introducing cyclopropoxy groups requires specialized reagents (e.g., cyclopropanol derivatives), making synthesis more complex than for amino-substituted analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
